Cas no 2229127-67-5 (tert-butyl N-1-(2-chloro-4-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(2-chloro-4-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229127-67-5
• MF: C₁₄H₁₈ClNO₄
• MW: 299.750023365021
• CID: 6019579
• PubChem ID: 165525382
• Update Time: 2025-10-22

tert-butyl N-1-(2-chloro-4-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-chloro-4-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate
• EN300-1900647
• 2229127-67-5
• tert-butyl N-[1-(2-chloro-4-hydroxyphenyl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C14H18ClNO4/c1-14(2,3)20-13(19)16(4)12(8-17)10-6-5-9(18)7-11(10)15/h5-8,12,18H,1-4H3
• InChI Key： VDXZLBZDVMXHMP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C=O)N(C)C(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 299.0924357g/mol
• Monoisotopic Mass: 299.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on tert-butyl N-1-(2-chloro-4-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-1-(2-chloro-4-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229127-67-5)

The compound tert-butyl N-1-(2-chloro-4-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate, identified by its CAS number 2229127-67-5, is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. This carbamate derivative features a unique structural framework, combining a chloro-hydroxyphenyl moiety with a tert-butyl group, making it a subject of interest for synthetic chemists and researchers. Its molecular complexity and functional groups contribute to its versatility in drug discovery and material science.

In recent years, the demand for highly functionalized carbamates like tert-butyl N-1-(2-chloro-4-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate has surged, driven by advancements in targeted drug delivery and green chemistry. Researchers are particularly intrigued by its potential role in enzyme inhibition and bioconjugation, topics frequently searched in academic and industrial databases. The compound’s chloro and hydroxyl substituents also make it a candidate for catalysis and polymer modification, aligning with the growing focus on sustainable materials.

The synthesis of CAS 2229127-67-5 typically involves multi-step organic reactions, including protection-deprotection strategies and selective acylation. These methods are often optimized for high yield and low environmental impact, reflecting the industry’s shift toward eco-friendly protocols. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing this compound, ensuring its purity and structural integrity for downstream applications.

From a commercial perspective, tert-butyl N-1-(2-chloro-4-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate is supplied by leading fine chemical manufacturers under stringent quality controls. Its pricing and availability are influenced by factors like raw material costs and regulatory compliance, which are common concerns for buyers. Online queries often include terms like "suppliers of CAS 2229127-67-5" and "technical data sheet," highlighting the need for transparent information in procurement processes.

Looking ahead, the compound’s relevance is expected to grow in precision medicine and smart materials, areas dominating scientific discourse. Its adaptability to click chemistry and bioorthogonal reactions positions it as a valuable tool for next-generation therapeutics. As research continues, CAS 2229127-67-5 may unlock novel pathways in biomarker development and nanotechnology, further solidifying its importance in modern chemistry.